Cas no 28588-76-3 (Bis(2-methyl-3-furyl)tetrasulfide)

Bis(2-methyl-3-furyl)tetrasulfide structure
28588-76-3 structure
Product Name:Bis(2-methyl-3-furyl)tetrasulfide
CAS No:28588-76-3
MF:C10H10O2S4
MW:290.445197582245
CID:53349
Update Time:2026-05-14

Bis(2-methyl-3-furyl)tetrasulfide Chemical and Physical Properties

Names and Identifiers

    • Bis(2-methyl-3-furyl)tetrasulfide
    • 2-methyl-3-[(2-methylfuran-3-yl)tetrasulfanyl]furan
    • 2-Methyl-3-furyl tetrasulfide
    • 3,3'-Tetrathiobis(2-methylfuran)
    • bis-(2-methyl-3-furyl) tetrasulfide
    • FEMA No. 3260
    • Tetrasulfide,bis(2-methyl-3-furyl)
    • UNII-1DAG9X2ID7
    • Furan, 3,3-tetrathiobis2-methyl-
    • BIS(2-METHYL-3-FURYL)TETRASULPHIDE
    • BIS(2-METHYL-3-FURYL) TRISULFIDE
    • Inchi: 1S/C10H10O2S4/c1-7-9(3-5-11-7)13-15-16-14-10-4-6-12-8(10)2/h3-6H,1-2H3
    • InChI Key: WCQMHJWTXQMUQE-UHFFFAOYSA-N
    • SMILES: CC1=C(SSSSC2C=COC=2C)C=CO1

Computed Properties

  • Exact Mass: 289.95600

Experimental Properties

  • PSA: 127.48000
  • LogP: 5.58520
  • FEMA: 3260

Bis(2-methyl-3-furyl)tetrasulfide Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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